2,4-bis(3,4-dichlorophenyl)-1,2-dihydro-3H-pyrazol-3-one

• IUPAC Name: 2,4-bis(3,4-dichlorophenyl)-1H-pyrazol-3-one
• InChI: InChI=1S/C15H8Cl4N2O/c16-11-3-1-8(5-13(11)18)10-7-20-21(15(10)22)9-2-4-12(17)14(19)6-9/h1-7,20H
• InChI Key: KVMFWTXLJDOZIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CNN(C2=O)C3=CC(=C(C=C3)Cl)Cl)Cl)Cl
• Molecular Formula: C15H8Cl4N2O
• Molecular Weight: 374.0 g/mol

Description

2,4-bis(3,4-dichlorophenyl)-1,2-dihydro-3H-pyrazol-3-one, also known as 2,4-DCPP or 2,4-DCP, is a synthetic compound that is widely used in scientific research. It has many applications in both biochemical and physiological research, and can be synthesized in a variety of ways.

Scientific Research Applications

2,4-bis(3,4-dichlorophenyl)-1,2-dihydro-3H-pyrazol-3-one is used in a variety of scientific research applications, including studies of enzyme inhibition, protein-protein interactions, and receptor binding. It has also been used to study the effects of environmental pollutants on human health, as well as to study the effects of drugs on the human body. Additionally, 2,4-bis(3,4-dichlorophenyl)-1,2-dihydro-3H-pyrazol-3-one has been used in the synthesis of a variety of pharmaceuticals, including anti-cancer drugs, anti-inflammatory drugs, and anticonvulsants.

Mechanism of Action

The exact mechanism of action of 2,4-bis(3,4-dichlorophenyl)-1,2-dihydro-3H-pyrazol-3-one is not well understood. However, it is thought to act as an inhibitor of various enzymes, including cytochrome P450 enzymes, cytochrome b5, and glutathione S-transferase. It is also thought to interact with a variety of proteins and receptors, including the estrogen receptor, androgen receptor, and the serotonin receptor.
Biochemical and Physiological Effects
2,4-bis(3,4-dichlorophenyl)-1,2-dihydro-3H-pyrazol-3-one has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the growth of cancer cells, reduce inflammation, and reduce the production of reactive oxygen species. Additionally, it has been shown to inhibit the activity of cytochrome P450 enzymes, as well as to interact with a variety of proteins and receptors.

Advantages and Limitations for Lab Experiments

2,4-bis(3,4-dichlorophenyl)-1,2-dihydro-3H-pyrazol-3-one has a number of advantages and limitations for laboratory experiments. One of the main advantages is that it is relatively easy to synthesize. Additionally, it is relatively non-toxic and can be used in a variety of biochemical and physiological experiments. However, it is important to note that 2,4-bis(3,4-dichlorophenyl)-1,2-dihydro-3H-pyrazol-3-one is not approved for human or animal use, and should only be used in laboratory experiments.

Future Directions

There are a number of potential future directions for research on 2,4-bis(3,4-dichlorophenyl)-1,2-dihydro-3H-pyrazol-3-one. One potential direction is to further explore its effects on cancer cells and its potential as an anti-cancer drug. Additionally, further research could be done on its effects on the human body, as well as its potential as an anti-inflammatory, anticonvulsant, or other type of drug. Additionally, further research could be done on its mechanism of action, as well as its interactions with proteins and receptors. Finally, further research could be done on its potential environmental effects and its potential to act as a pollutant.

Synthesis Methods

2,4-bis(3,4-dichlorophenyl)-1,2-dihydro-3H-pyrazol-3-one can be synthesized through a variety of methods, including a modified Ullmann reaction, a modified Biginelli reaction, and a modified Stetter reaction. In the modified Ullmann reaction, 2,4-dichlorophenol and ethyl acetoacetate are reacted in the presence of a copper catalyst. In the modified Biginelli reaction, 2,4-dichlorophenol, ethyl acetoacetate, and urea are reacted in the presence of a base catalyst. In the modified Stetter reaction, 2,4-dichlorophenol, ethyl acetoacetate, and aryl aldehyde are reacted in the presence of an acid catalyst.